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Compound of Interest

Compound Name: AZD0156

Cat. No.: B605740

AZD0156 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with detailed
information on handling AZD0156, focusing on solubility challenges and preparation
techniques.

Frequently Asked Questions (FAQs)

Q1: What is AZD0156 and what is its mechanism of action?

AZDO0156 is a potent, selective, and orally bioavailable inhibitor of the Ataxia-Telangiectasia
Mutated (ATM) kinase, with an IC50 of 0.58 nM.[1][2][3] ATM is a critical signaling kinase in the
DNA Damage Response (DDR) pathway, activated by DNA double-strand breaks (DSBs).[4][5]
[6][7] By inhibiting ATM's kinase activity, AZD0156 prevents the activation of DNA damage
checkpoints and disrupts DNA repair processes.[1][2][3][8][9] This leads to the accumulation of
DNA damage, inducing apoptosis (programmed cell death) in tumor cells and sensitizing them
to DNA-damaging agents like radiation or chemotherapy.[2][3][5][8]
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Caption: Mechanism of Action for the ATM Kinase Inhibitor AZD0156.

Q2: What are the key solubility characteristics of AZD01567

AZDO0156 is a white to off-white solid powder that is soluble in DMSO and ethanol but insoluble
in water.[2][3][10] The solubility in DMSO can be significantly impacted by moisture, so using
fresh, anhydrous DMSO is critical for achieving maximum solubility.[1][10]

Q3: How should | prepare a stock solution of AZD0156 for in vitro use?

For in vitro experiments, Dimethyl Sulfoxide (DMSO) is the recommended solvent. A common
issue is the hygroscopic nature of DMSO, which can absorb moisture and reduce the solubility
of AZD0156.[1][10] Therefore, always use newly opened or properly stored anhydrous DMSO.
[1][10] Sonication and gentle heating can be used to aid dissolution.[1][9] One protocol
suggests that for a 20 mg/mL concentration in DMSO, ultrasonic treatment and pH adjustment
to 3 with HCI may be necessary.[1]

Q4: What are the recommended formulations for in vivo studies?

Preparing AZD0156 for in vivo administration requires a multi-component vehicle, as it is not
soluble in aqueous solutions. The process typically involves first dissolving the compound in
DMSO to create a concentrated stock, which is then diluted with co-solvents. For in vivo
working solutions, it is recommended to prepare them freshly on the day of use.[1] See the
Experimental Protocols section for specific formulations.

Q5: What should | do if | observe precipitation when preparing my solution?
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If precipitation or phase separation occurs, gentle heating and/or sonication can be used to
help redissolve the compound.[1] Ensure your DMSO is anhydrous, as absorbed water is a
common cause of reduced solubility.[1][10] If issues persist, refer to the Troubleshooting Guide

below.
Q6: How should AZD0156 powder and stock solutions be stored?
e Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1][2]

e Stock Solutions (in solvent): For long-term storage, aliquot solutions to prevent repeated
freeze-thaw cycles.[1][10] Store at -80°C for up to 2 years or at -20°C for up to 1 year.[1]

Solubility Data

The following table summarizes the reported solubility of AZD0156 in various solvents. Note

that values can vary slightly between batches.
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Solvent/Vehicle

Maximum
Concentration

Maximum
Concentration

Notes

(mg/mL) (mM)
In Vitro Solvents
Requires sonication
and pH adjustment to
DMSO 20 mg/mL 43.33 mM )
3 with HCI. Use fresh,
anhydrous DMSO.[1]
DMSO 2.15 mg/mL 4.66 mM [2]
Use fresh DMSO as
DMSO 2 mg/mL 4.33 mM moisture reduces
solubility.[10]
Ethanol 2 mg/mL 4.33 mM [2][10]
Water Insoluble Insoluble [10]
In Vivo Formulations
10% DMSO, 40% Results in a clear
PEG300, 5% Tween- 0.83 mg/mL 1.80 mM solution. Requires
80, 45% Saline sonication.[1]
Results in a
10% DMSO, 90% suspended solution
(20% SBE-B-CD in 0.83 mg/mL 1.80 mM suitable for
Saline) oral/intraperitoneal
injection.[1]
Results in a clear
solution. Use with
10% DMSO, 90% _ _
) 0.83 mg/mL 1.80 mM caution for dosing
Corn Oil )
periods over half a
month.[1]
Experimental Protocols
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Protocol 1: Preparation of a 20 mg/mL Stock Solution in DMSO (In Vitro)

Weigh the required amount of AZD0156 powder in a sterile conical tube.

e Add the appropriate volume of fresh, anhydrous DMSO to achieve a 20 mg/mL
concentration.

» Vortex the solution vigorously.

e Place the tube in an ultrasonic water bath and sonicate until the solid is fully dissolved.
Monitor the solution for clarity.

 (If required) Adjust the pH to 3 with diluted HCI to maintain solubility.[1]

e Once fully dissolved, filter-sterilize the solution using a 0.22 pum syringe filter compatible with
DMSO.

 Aliquot the stock solution into single-use cryovials to avoid freeze-thaw cycles.

» Store aliquots at -20°C or -80°C as per the storage guidelines.[1]
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Caption: General workflow for preparing an AZD0156 stock solution.
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Protocol 2: Preparation of a 0.83 mg/mL Formulation for In Vivo Use (PEG300/Tween-80)
This protocol yields a clear solution.[1]

e Prepare an 8.3 mg/mL stock solution of AZD0156 in 100% DMSO as described in Protocol
1.

o To prepare 1 mL of the final formulation, begin with 400 uL of PEG300 in a sterile tube.

e Add 100 pL of the 8.3 mg/mL DMSO stock solution to the PEG300 and mix thoroughly until
uniform.

e Add 50 pL of Tween-80 and mix again until the solution is clear and homogenous.
e Add 450 pL of saline to bring the total volume to 1 mL. Mix thoroughly.

e The final concentrations of the components will be: 10% DMSO, 40% PEG300, 5% Tween-
80, and 45% Saline.

o Use this working solution on the same day it is prepared.[1]

Troubleshooting Guide

This decision tree helps address common solubility issues encountered during the preparation
of AZD0156 solutions.
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Caption: Decision tree for troubleshooting AZD0156 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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